Cas no 1889619-83-3 (1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1889619-83-3
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6275955
• PubChem ID: 116842638
• Update Time: 2025-10-28

1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1908353
• [1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropyl]methanol
• 1889619-83-3

• Inchi： 1S/C13H17BrO2/c1-12(2)7-13(12,8-15)9-4-5-11(16-3)10(14)6-9/h4-6,15H,7-8H2,1-3H3
• InChI Key： NAWYHPVCIIIINT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CO)CC1(C)C)OC

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889619-83-3)

1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889619-83-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a 3-bromo-4-methoxyphenyl group attached to a 2,2-dimethylcyclopropylmethanol backbone, exhibits promising characteristics that make it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of this molecule is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. The 3-bromo-4-methoxyphenyl moiety, a derivative of an aromatic ring, is known for its versatility in drug design, often serving as a key pharmacophore in various bioactive molecules. This part of the structure contributes to the compound's potential binding affinity to enzymes and receptors, which is critical for modulating biological pathways.

Conversely, the 2,2-dimethylcyclopropylmethanol component introduces rigidity and steric bulk to the molecule, which can be strategically employed to enhance pharmacokinetic properties such as solubility and metabolic stability. This structural feature is particularly relevant in modern drug discovery, where optimizing molecular properties is essential for achieving desired pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. Studies have indicated that the 3-bromo-4-methoxyphenyl group can effectively engage with protein binding pockets, suggesting its potential as an antagonist or agonist in various therapeutic contexts. For instance, preliminary computational studies have shown that this moiety may interact with serine proteases and kinases, which are implicated in numerous disease pathways.

The 2,2-dimethylcyclopropylmethanol moiety further enhances the compound's interaction potential by providing a stable platform for further functionalization. This allows chemists to modify the molecule in ways that could improve its selectivity or bioavailability. Such modifications are crucial for translating promising leads into viable drug candidates, as they can fine-tune pharmacological profiles to meet stringent therapeutic requirements.

In the realm of medicinal chemistry, the synthesis of this compound has been refined through advanced organic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at both the 3-bromo-4-methoxyphenyl and 2,2-dimethylcyclopropylmethanol positions.

The pharmacological potential of 1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol has been explored in several preclinical studies. Research has suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, its ability to modulate cyclooxygenase (COX) enzymes has been highlighted in early-stage investigations, which could make it relevant for developing treatments targeting conditions such as arthritis or inflammatory bowel disease.

Moreover, the structural features of this molecule have drawn interest for their potential application in oncology research. The combination of an aromatic ring system with a bulky cyclopropyl group creates a unique chemical entity that may disrupt key signaling pathways involved in cancer cell proliferation. Preclinical data indicate that derivatives of this scaffold could inhibit tyrosine kinases, which are often overexpressed in tumor cells.

The synthesis and characterization of analogs have further expanded the understanding of this compound's chemical space. By varying substituents on the 3-bromo-4-methoxyphenyl ring or modifying the 2,2-dimethylcyclopropylmethanol core, researchers have generated libraries of compounds for high-throughput screening. These efforts have identified several derivatives with enhanced potency or selectivity against specific biological targets.

In conclusion,1-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889619-83-3) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of pharmacophoric elements makes it a versatile tool for developing new therapeutics across multiple disease areas. As research continues to uncover its full potential,this compound holds promise as a lead structure for future drug development efforts.